2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide

• IUPAC Name: 2-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)furan-3-carboxamide
• InChI: InChI=1S/C16H17NO2/c1-11-13(9-10-19-11)16(18)17-15-8-4-6-12-5-2-3-7-14(12)15/h2-3,5,7,9-10,15H,4,6,8H2,1H3,(H,17,18)
• InChI Key: YMYIVAPIPDPHMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2CCCC3=CC=CC=C23
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide, also known as THNMF, is a synthetic compound that has been studied for its potential use in scientific research. THNMF has been shown to have various biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide is not fully understood. However, it is believed to work through the activation of the Nrf2/ARE pathway, which is involved in the regulation of cellular response to oxidative stress.
Biochemical and Physiological Effects:
2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes such as superoxide dismutase and catalase, which can protect against oxidative stress. 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide has also been shown to reduce inflammation and cell death in the brain.

Advantages and Limitations for Lab Experiments

2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide is also stable and has a long shelf life, making it a useful tool for long-term experiments. However, one limitation of 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide has also been studied for its potential as an anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide and its potential applications in other areas of scientific research.

Scientific Research Applications

2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as a neuroprotective agent. Studies have shown that 2-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-furamide can protect neurons from damage caused by oxidative stress and inflammation.